Cas no 1795496-81-9 (N,3,3-trimethylcyclopentan-1-amine hydrochloride)

• Product Name: N,3,3-trimethylcyclopentan-1-amine hydrochloride
• CAS No: 1795496-81-9
• MDL: MFCD28139509
• CID: 4614574
• PubChem ID: 91644525
• Update Time: 2025-10-29

N,3,3-trimethylcyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,3,3-trimethylcyclopentan-1-amine hydrochloride

• MDL： MFCD28139509

Additional information on N,3,3-trimethylcyclopentan-1-amine hydrochloride

Comprehensive Overview of N,3,3-trimethylcyclopentan-1-amine hydrochloride (CAS No. 1795496-81-9)

The compound N,3,3-trimethylcyclopentan-1-amine hydrochloride (CAS No. 1795496-81-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including a cyclopentane backbone substituted with trimethyl groups and an amine functionality, make it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in N,3,3-trimethylcyclopentan-1-amine hydrochloride is its role in addressing modern healthcare challenges. With the rise of neurodegenerative diseases and mental health disorders, scientists are actively searching for new chemical entities that can modulate neurotransmitter systems. This compound's amine hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further pharmacological studies. Recent publications have highlighted its potential in targeting G-protein-coupled receptors (GPCRs), a hot topic in contemporary drug development.

From a synthetic chemistry perspective, CAS No. 1795496-81-9 represents an interesting case study in stereoselective synthesis. The cyclopentane ring with multiple methyl substitutions presents both challenges and opportunities for asymmetric catalysis. Many researchers are investigating efficient routes to produce this compound with high enantiomeric purity, as this is crucial for its potential pharmaceutical applications. The development of green chemistry approaches for its synthesis aligns with current industry trends toward sustainable manufacturing.

The physicochemical properties of N,3,3-trimethylcyclopentan-1-amine hydrochloride have been the subject of detailed characterization. Its molecular weight, melting point, and solubility profile are particularly important for formulation scientists working on drug delivery systems. The hydrochloride salt form typically shows improved stability compared to the free base, addressing one of the major concerns in API (active pharmaceutical ingredient) development. These characteristics make it suitable for various dosage forms, including oral and injectable preparations.

In the context of medicinal chemistry, the structural motif present in N,3,3-trimethylcyclopentan-1-amine hydrochloride is being explored for its potential bioisosteric properties. Researchers are investigating whether this scaffold can serve as a replacement for more common cyclic amines in drug molecules, potentially improving pharmacokinetic profiles or reducing off-target effects. This approach aligns with current strategies in lead optimization and molecular design, where small structural modifications can significantly impact a compound's therapeutic potential.

The analytical characterization of CAS No. 1795496-81-9 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for confirming the compound's structure and purity, especially when it's used as a reference standard or building block in complex syntheses. Recent advancements in analytical chemistry have enabled more precise characterization of such compounds, supporting quality control in pharmaceutical manufacturing.

From a commercial perspective, the demand for specialized compounds like N,3,3-trimethylcyclopentan-1-amine hydrochloride reflects broader trends in the fine chemicals market. As pharmaceutical companies pursue more complex targets, there's increasing need for unique chemical intermediates that can serve as starting materials or scaffolds for drug discovery. This compound's potential applications in small molecule therapeutics make it particularly valuable in the current research landscape focused on precision medicine approaches.

Looking forward, the scientific community anticipates further exploration of N,3,3-trimethylcyclopentan-1-amine hydrochloride's biological activities. Preliminary studies suggest possible interactions with various biological targets, but comprehensive in vitro and in vivo evaluations are needed to fully understand its pharmacological potential. Such investigations are particularly relevant in the context of developing new treatments for neurological conditions and metabolic disorders, areas of significant unmet medical need.

The synthesis and application of CAS No. 1795496-81-9 also intersect with important discussions about intellectual property in chemical research. As companies and academic institutions develop novel synthetic routes or therapeutic applications for this compound, questions about patent protection and technology transfer become increasingly relevant. These considerations are crucial for fostering innovation while ensuring fair access to important chemical tools for research and development.

In conclusion, N,3,3-trimethylcyclopentan-1-amine hydrochloride represents an intriguing case study at the intersection of organic chemistry, medicinal chemistry, and pharmaceutical sciences. Its unique structural features and potential biological activities make it a compound worth watching as research progresses. As the scientific community continues to explore its properties and applications, we may see this molecule play an important role in addressing some of today's most pressing healthcare challenges through innovative drug discovery approaches.